Cas no 1004193-33-2 (4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole)

• Product Name: 4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• CAS No: 1004193-33-2
• MF: C₁₁H₆Cl₃N₃S
• MW: 318.609437465668
• MDL: MFCD04968714
• CID: 3058479
• PubChem ID: 7017373
• Update Time: 2025-06-08

4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(2,4-dichloro-benzyl)-3-isothiocyanato-1H-pyrazole
• AKOS B017675
• ART-CHEM-BB B017675
• 4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole
• STK313380
• 4-chloro-1-(2,4-dichlorobenzyl)-3-isothiocyanato-1H-pyrazole
• 4-Chloro-1-[(2,4-dichlorophenyl)methyl]-3-isothiocyanato-1H-pyrazole
• C11H6Cl3N3S
• DTXSID001158943
• AKOS000307032
• CS-0269280
• 1004193-33-2
• EN300-229228
• BBL039366
• 4-chloro-1-[(2,4-dichlorophenyl)methyl]-3-isothiocyanatopyrazole

• MDL： MFCD04968714
• Inchi： 1S/C11H6Cl3N3S/c12-8-2-1-7(9(13)3-8)4-17-5-10(14)11(16-17)15-6-18/h1-3,5H,4H2
• InChI Key： KYTZNXFOAWELBO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=C(C(N=C=S)=N1)Cl)Cl

Computed Properties

• Exact Mass: 316.934801Da
• Monoisotopic Mass: 316.934801Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole

Chemical Profile of 4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole (CAS No. 1004193-33-2)

4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole, identified by its CAS number 1004193-33-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of multiple functional groups, including a chloro substituent, a dichlorophenylmethyl moiety, and an isothiocyanato group, makes it a versatile scaffold for drug discovery and development.

The molecular structure of 4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole exhibits unique electronic and steric properties that contribute to its reactivity and potential biological efficacy. The isothiocyanato group (-N=C=S) is particularly noteworthy, as it is a well-known pharmacophore that can interact with various biological targets, including enzymes and receptors. This functional group has been extensively studied for its role in modulating inflammatory pathways, making it a promising candidate for the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of this compound with high precision. Studies have suggested that 4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole may exhibit inhibitory effects on certain kinases and transcription factors, which are key players in cancer progression and other chronic diseases. These findings align with the growing interest in small-molecule inhibitors as part of combination therapy strategies.

The dichlorophenylmethyl group in the compound's structure contributes to its lipophilicity, which is an important factor in drug absorption and distribution. Additionally, the chloro substituents enhance the compound's metabolic stability, potentially allowing for longer half-lives in vivo. These characteristics make 4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole an attractive candidate for further exploration in preclinical studies.

In vitro studies have demonstrated the compound's ability to modulate cellular pathways associated with neurodegenerative disorders. The isothiocyanato group has been shown to interact with cysteine residues in proteins, potentially leading to the inhibition of oxidative stress-related enzymes. This mechanism is particularly relevant given the increasing evidence linking oxidative damage to neurodegenerative conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isothiocyanato group necessitates careful handling due to its reactivity with nucleophiles. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions, have been employed to improve yield and purity. These techniques are essential for producing sufficient quantities of the compound for downstream applications.

The pharmacokinetic properties of 4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole are under active investigation. Preliminary data suggest that the compound exhibits good oral bioavailability and moderate tissue distribution upon administration. These findings are crucial for understanding how the compound behaves within the body and for optimizing dosing regimens.

One of the most compelling aspects of this compound is its potential dual-targeting capability. The combination of an isothiocyanato group with a chloro-substituted phenyl ring creates a molecular entity that can engage multiple biological pathways simultaneously. This approach has shown promise in preclinical models of complex diseases such as cancer and inflammation-driven disorders.

The role of pyrazole derivatives in medicinal chemistry cannot be overstated. These compounds have been successfully incorporated into numerous drugs on the market due to their favorable pharmacological properties. The specific modifications present in 4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole position it as a valuable addition to this growing class of therapeutic agents.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within the core structure. By systematically altering substituents such as chlorine atoms or introducing different heterocycles, researchers aim to fine-tune the biological activity and pharmacokinetic profile of this class of molecules.

The development of novel synthetic routes will also be critical for scaling up production while maintaining high purity standards. Collaborative efforts between synthetic chemists and biologists will be essential for translating laboratory discoveries into viable clinical candidates.

In conclusion,4-chloro-1-(2,4-dichlorophenyl)methyl-3-isothiocyanato-1H-pyrazole (CAS No. 1004193-33-2) represents a promising chemical entity with significant potential in pharmaceutical research. Its unique structural features offer opportunities for developing innovative treatments targeting various diseases, particularly those involving inflammatory or degenerative processes.